Cas no 921868-66-8 (3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921868-66-8
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5854919
• PubChem ID: 41753821
• Update Time: 2025-06-25

3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• F2261-0175
• AKOS024632685
• 921868-66-8

• Inchi： 1S/C20H21ClN2O3/c1-4-23-16-9-8-15(11-17(16)26-12-20(2,3)19(23)25)22-18(24)13-6-5-7-14(21)10-13/h5-11H,4,12H2,1-3H3,(H,22,24)
• InChI Key： KXQSTLCHPFXNLW-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 372.1240702g/mol
• Monoisotopic Mass: 372.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

3-Chloro-N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-yl)Benzamide (CAS No. 921868-66-8): A Comprehensive Overview

3-Chloro-N-(5-Ethyl-3,3-Dimethyl-4-Oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921868-66-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines and is characterized by its unique structural features and biological activities.

The chemical structure of 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide includes a benzoxazepine core with a substituted benzamide moiety. The presence of the chloro group and the ethyl substituent on the benzoxazepine ring contributes to its distinct pharmacological properties. Recent studies have highlighted the compound's potential as a lead molecule for the development of novel therapeutic agents.

In terms of its synthesis, 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthesis typically involves the formation of the benzoxazepine core followed by functionalization to introduce the desired substituents. The detailed synthetic route and optimization strategies have been extensively documented in the literature.

The biological activities of 3-chloro-N-(5-ethyl-3,3-dimethyl-4-oxyo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-chloro-N-(5-Ethyl-3,3-dimethyl-4-oxyo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-y)benzamide has also demonstrated promising anti-inflammatory effects. Studies have indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 3-chloro-N-(5-Ethyl-3,3-dimethyl-4-oxyo-2,3,4,5-tetrahydro-benzoxazepinyl)benzamide have also been investigated to assess its suitability for drug development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further clinical evaluation.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-N-(5-Ethyl-benzoxazepinyl)benzamide. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 3-chloro-N-(5-Ethyl-benzoxazepinyl)benzamide (CAS No. 921868-66-8) represents a promising lead compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.